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Compound of Interest

Compound Name: Oxyphyllenone A

Cat. No.: B1161471 Get Quote

Disclaimer: As a novel compound, a specific Safety Data Sheet (SDS) for Oxyphyllenone A is

not readily available. Therefore, this guidance is based on general best practices for the

handling and disposal of new or uncharacterized chemical substances and non-halogenated

organic compounds. It is imperative to consult your institution's Environmental Health and

Safety (EHS) department for specific protocols and to ensure compliance with local, state, and

federal regulations.[1][2][3][4][5] Always treat unknown substances as potentially hazardous.[6]

[7][8]

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with Oxyphyllenone A, a member of the

benzophenone class of compounds which have shown a range of biological activities, including

cytotoxic effects.[9][10]

Chemical and Physical Properties of Oxyphyllenone
A
A summary of the known quantitative data for Oxyphyllenone A is presented below. This

information is crucial for safe handling and for the correct classification of waste.
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Property Value Source

Molecular Formula C₁₂H₁₈O₃ PubChem

Molecular Weight 210.27 g/mol PubChem

IUPAC Name

(4aR,7R,8R)-7,8-dihydroxy-

4a,8-dimethyl-4,5,6,7-

tetrahydro-3H-naphthalen-2-

one

PubChem

Immediate Safety and Handling Precautions
Given the unknown toxicity profile of Oxyphyllenone A, it should be handled as a particularly

hazardous substance.[8]

Personal Protective Equipment (PPE): Wear a standard laboratory coat, nitrile or neoprene

gloves, and ANSI Z87.1-compliant safety glasses or goggles. If a splash hazard exists, a

face shield is recommended.[7]

Ventilation: All handling of Oxyphyllenone A, especially in solid or volatile forms, should be

conducted in a certified chemical fume hood or a glove box to minimize inhalation exposure.

[6][7]

Spill Management: In case of a spill, treat it as a major spill.[7] Evacuate the immediate area

and notify your supervisor and institutional EHS. Absorb small liquid spills with an inert

absorbent material, place it in a sealed container, and label it as hazardous waste.[11] For

powder spills, gently cover with a wet paper towel to avoid aerosolization before carefully

wiping up the material.[12]

Step-by-Step Disposal Protocol for Oxyphyllenone A
Waste
The following is a general protocol for the disposal of Oxyphyllenone A and materials

contaminated with it. This procedure is based on guidelines for non-halogenated organic waste

and chemicals with unknown hazards.
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Waste Identification and Segregation:

Treat all waste containing Oxyphyllenone A (e.g., pure compound, solutions,

contaminated labware) as hazardous chemical waste.[1]

Segregate Oxyphyllenone A waste from other waste streams. As it is a non-halogenated

organic compound, it should be placed in a designated "non-halogenated organic waste"

container.[13][14][15] Do not mix with halogenated solvents, strong acids or bases, or

other incompatible chemicals.[2][14]

Container Selection and Management:

Use a chemically compatible waste container with a secure, tight-fitting lid. Plastic

containers are often preferred.[3]

The container must be in good condition, free from leaks or cracks.[13]

Keep the waste container closed at all times, except when adding waste, to prevent the

release of vapors.[1][13]

Do not overfill the container; leave at least a one-inch headspace to allow for expansion.

[11]

Waste Labeling:

Label the waste container as soon as the first drop of waste is added.[13]

The label must include the words "Hazardous Waste" and a clear identification of the

contents, including the full chemical name "Oxyphyllenone A" and its concentration or

approximate amount.[11][14] Do not use abbreviations or chemical formulas.[13]

Indicate any other components in the waste mixture.

Include the name of the principal investigator and the laboratory location.

Waste Storage (Satellite Accumulation Area):
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Store the waste container in a designated Satellite Accumulation Area (SAA), which

should be at or near the point of waste generation.[2][3]

The SAA must be inspected weekly for any signs of leakage.[2]

Ensure that the storage area is cool, dry, and well-ventilated.[11]

Store the waste container in secondary containment to prevent spills.[7]

Request for Disposal:

Once the waste container is nearly full, or if it has been in storage for an extended period

(typically not exceeding one year), contact your institution's EHS department to arrange for

a pickup.[2][3][11]

Follow your institution's specific procedures for requesting waste collection.

Experimental Protocols Cited
This document refers to standard laboratory safety protocols for chemical handling and waste

management. Specific experimental protocols for the synthesis or use of Oxyphyllenone A
should be developed by the principal investigator, incorporating a thorough hazard assessment

and a plan for waste disposal prior to commencing any work.[4]

Logical Workflow for Chemical Waste Disposal
The following diagram illustrates the general decision-making process and workflow for the

proper disposal of laboratory chemical waste like Oxyphyllenone A.
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Caption: General workflow for the disposal of Oxyphyllenone A waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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